Cas no 2228350-65-8 (tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228350-65-8
• MF: C₁₄H₂₆N₂O₂S
• MW: 286.433442592621
• CID: 6423207
• PubChem ID: 165705847
• Update Time: 2025-05-19

tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893907
• 2228350-65-8

• Inchi： 1S/C14H26N2O2S/c1-13(2,3)18-12(17)16-9-14(4,5)7-6-10(16)8-11(15)19/h10H,6-9H2,1-5H3,(H2,15,19)
• InChI Key： IZMKQLJYSDAYHS-UHFFFAOYSA-N
• SMILES： S=C(CC1CCC(C)(C)CN1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 286.17149925g/mol
• Monoisotopic Mass: 286.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.6Ų

Additional information on tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228350-65-8): A Comprehensive Overview

tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate, identified by the CAS number 2228350-65-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The unique structural features of this compound, including its tert-butyl group, carbamothioylmethyl moiety, and 5,5-dimethylpiperidine-1-carboxylate backbone, contribute to its distinctive chemical and biological properties.

The synthesis and characterization of tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate have been extensively studied in recent years. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound, which is crucial for both academic research and industrial applications. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has enabled a detailed understanding of its molecular structure and conformation.

One of the most compelling aspects of tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate is its potential as a pharmacological agent. Studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. For instance, research has demonstrated its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary studies suggest that it may have antimicrobial properties, making it a promising candidate for the treatment of bacterial and fungal infections.

The biological activity of tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate is closely tied to its interaction with biological targets. The carbamothioylmethyl group, in particular, has been shown to play a critical role in binding to specific enzymes and receptors. This interaction can lead to the inhibition or activation of these targets, depending on the context. Researchers have utilized computational methods such as molecular docking and molecular dynamics simulations to gain insights into how this compound interacts with its biological targets at the atomic level. These studies have provided valuable information for the design of more potent and selective derivatives.

In addition to its pharmacological potential, tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate has also been explored for its role in chemical biology research. Its unique structure makes it a versatile scaffold for the development of probes and inhibitors that can be used to study various biological processes. For example, researchers have used this compound to investigate the function of piperidine-based signaling molecules in cells. By modifying different parts of the molecule, scientists can generate libraries of derivatives with tailored properties for specific research applications.

The synthetic utility of tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate has not gone unnoticed in the pharmaceutical industry. Its structural features make it an attractive building block for the synthesis of more complex molecules. Companies specializing in drug discovery have incorporated this compound into their libraries as a starting point for generating novel therapeutic agents. The ability to modify its core structure while retaining its biological activity has opened up new avenues for drug development.

The future prospects for tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate are promising. Ongoing research is focused on optimizing its synthetic routes for industrial-scale production and exploring new applications in medicine and biotechnology. As our understanding of its biological mechanisms continues to grow, so too does the potential for developing new treatments based on this compound or related derivatives.

In conclusion, tert-butyl 2-(carbamothioylmethyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228350-65-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structure and diverse biological activities make it a valuable tool for researchers studying inflammation, infection, and other diseases. As advancements in synthetic chemistry and computational biology continue to evolve, the applications of this compound are expected to expand further into new areas of medicine and biotechnology.